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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B163171

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the
enhancement of Prohexadione (P-Ca) efficacy by compounding it with other plant growth
regulators (PGRS).

Frequently Asked Questions (FAQSs)

Q1: What is the primary mechanism of action for Prohexadione-Ca?

Prohexadione-Ca is a plant bioregulator that primarily inhibits the biosynthesis of gibberellins,
which are hormones responsible for stem elongation.[1][2][3] It acts as a structural mimic of 2-
oxoglutaric acid, blocking distinct dioxygenases involved in gibberellin formation.[4] This results
in reduced vegetative growth and more compact plants.[4] Specifically, it blocks the conversion
of the inactive GA20 to the active GAl. Prohexadione-Ca is absorbed by green tissues and
has a short persistence in plants and soil.

Q2: What are the main benefits of using Prohexadione-Ca in combination with other
regulators?

Combining Prohexadione-Ca with other regulators can lead to synergistic effects, such as a
stronger reduction in shoot growth than when either product is used alone. This can also allow
for reduced application rates of the partner regulator, potentially mitigating negative side
effects. Additionally, combinations can influence other physiological responses like flowering,
fruit set, and stress tolerance.
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Q3: Can Prohexadione-Ca be tank-mixed with fungicides and insecticides?

Yes, studies have shown that Prohexadione-Ca is compatible with many fungicides and
insecticides. For instance, research on peanuts indicated that fungicides, insecticides, and
foliar fertilizers did not negatively affect the efficacy of Prohexadione-Ca. In some cases, the
combination can even have synergistic or additive effects in controlling pests due to better
pesticide penetration and coverage resulting from reduced foliar growth. However, it is always
recommended to perform a jar test for compatibility before large-scale tank mixing.

Q4: Are there any known incompatibilities when tank-mixing Prohexadione-Ca?

Caution should be exercised when tank-mixing Prohexadione-Ca with calcium-containing
products, as free ionic calcium can cause precipitation and reduce efficacy. It is advised not to
tank mix Prohexadione-Ca with calcium sprays. If the water source is high in calcium
carbonate ("hard water"), adding ammonium sulfate (AMS) is recommended to act as a water
conditioner.

Q5: How does the addition of adjuvants affect Prohexadione-Ca performance?

Adjuvants like non-ionic surfactants or crop oil concentrates can improve the leaf coverage and
consistency of Prohexadione-Ca's performance. The choice of adjuvant can be critical,
especially when dealing with hard water, where ammonium sulfate (AMS) is recommended.
The effectiveness of an adjuvant can vary depending on the specific herbicide, environmental
conditions, and the weed species being targeted.

Troubleshooting Guide

Issue 1: Reduced efficacy of Prohexadione-Ca application.

e Possible Cause 1: Water Quality. High levels of calcium carbonate (hard water) in the spray
solution can reduce the effectiveness of Prohexadione-Ca.

o Solution: Use a water conditioner such as ammonium sulfate (AMS). A common
recommendation is to add one pound of AMS for every pound of Prohexadione-Ca
product.
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o Possible Cause 2: Application Timing. The efficacy of Prohexadione-Ca is dependent on the
growth stage of the plant.

o Solution: Apply Prohexadione-Ca when the target plants are actively growing. For
example, in apples, the initial application for vegetative growth control is often
recommended at the pink stage or when shoots are 1.5 to 3 inches long.

» Possible Cause 3: Rainfall after application. Rainfall shortly after application can wash the
product off the leaves before it is fully absorbed.

o Solution: Avoid applying Prohexadione-Ca if rainfall is expected within one hour for grass
grown for seed, and within 8 hours for apples, peanuts, and sweet cherries.

Issue 2: Inconsistent results across the treated area.

e Possible Cause 1: Uneven spray coverage. Foliar-absorbed products like Prohexadione-Ca
require uniform and complete coverage for a consistent response.

o Solution: Ensure proper calibration of spray equipment. Use appropriate spray volume,
pressure, nozzles, and tractor speed to achieve good coverage. The use of a non-ionic
surfactant can also improve leaf coverage.

» Possible Cause 2: Variable plant vigor. The response to Prohexadione-Ca can be
influenced by the vigor of the trees or plants.

o Solution: Adjust the application rate based on the vegetative vigor of the plants. Higher
vigor may require a higher rate or more frequent applications.

Issue 3: Unexpected phytotoxicity or negative effects on the crop.

e Possible Cause 1: Incorrect mixing order. When tank-mixing multiple products, an improper
mixing order can lead to incompatibility and potential phytotoxicity.

o Solution: Always follow the recommended mixing order. A general guideline is to add
products to the tank in the following sequence: 1) Wettable powders, 2) Suspension
concentrates (flowables), 3) Emulsifiable concentrates, 4) Water-soluble liquids, and 5)
Surfactants. Always conduct a jar test before mixing a full tank.
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o Possible Cause 2: High application rates of tank-mix partner. Some regulators, when
combined with Prohexadione-Ca, may have a stronger effect than anticipated.

o Solution: When using a new combination, it is advisable to start with lower rates and
conduct small-scale trials to determine the optimal dosage for your specific conditions. For
example, when combining with Uniconazole, the inclusion of Prohexadione-Ca may allow
for a lower dosage of Uniconazole.

Data Presentation

Table 1: Effect of Prohexadione-Ca and Tank-Mix Partners on Shoot Growth in Apple and
Sweet Cherry Trees
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Application Shoot Growth
Plant Treatment ] Source
Rate Reduction (%)
) ) 3 applications at
'‘Empire'/M.26 Prohexadione-
~2-week 26 - 40
Apple Ca )
intervals
] 3 applications at
'Empire'/M.26
Ethephon ~2-week 61-73
Apple ]
intervals
] ) 3 applications at
'Empire'/M.26 Prohexadione-
~2-week 61-73
Apple Ca + Ethephon )
intervals
) 3 applications at
'‘Empire'/M.26 . )
Maleic Hydrazide  ~2-week 57 -61
Apple .
intervals
Young Sweet Prohexadione- 125to 250 mg-L-  Transient
Cherry Ca 1a.i. reduction
Young Sweet 175t0 200 mg-L- Transient
Ethephon ) )
Cherry 1a.. reduction
Stronger,
Young Sweet Prohexadione- ) possibly
Tank-mix o
Cherry Ca + Ethephon synergistic
reduction

Table 2: Effect of Prohexadione-Ca and Ethephon on Flowering in 'Bing' Sweet Cherry
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Application Flower Bud Yield

Treatment . . Source
Schedule Density Efficiency

Prohexadione- Two applications,

~3-fold increase ]
Ca + Ethephon three weeks ~3-fold increase
over untreated

(Tank-mix) apart

Single

application of P- Single Ineffective or .
. i . Not specified

Caor P-Ca/ETH application minor increase

tank mix

Experimental Protocols

Experiment 1. Evaluation of Prohexadione-Ca and Ethephon on Sweet Cherry Growth and

Flowering

» Objective: To assess the impact of single and tank-mixed applications of Prohexadione-Ca
(P-Ca) and ethephon (ETH) on shoot growth and flower bud formation in young, non-fruiting
sweet cherry trees.

» Methodology:
o Select young, vigorous, non-fruiting sweet cherry trees for the experiment.

o Prepare single applications of P-Ca at concentrations of 125 to 250 mg-L-1 active
ingredient (a.i.) and ETH at 175 to 200 mg-L-1 a.i.

o Prepare tank-mix applications of P-Ca and ETH at the same concentrations.
o Apply the treatments to different groups of trees. Include an untreated control group.
o For a subset of the tank-mix group, apply a second application three weeks after the first.

o Monitor and measure terminal shoot elongation at regular intervals throughout the growing

season.
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o In the following season, assess the flower bud density on previous season's shoots and
spurs on older wood.

o Collect and analyze data on shoot growth rate, total seasonal shoot growth, and flower
bud density. Source: Adapted from studies on sweet cherry trees.

Experiment 2: Assessing the Compatibility and Efficacy of Prohexadione-Ca with Other
Agrichemicals on Peanut

o Objective: To determine the biological and physicochemical interactions when
Prohexadione-Ca is applied in combination with various herbicides, fungicides, and
insecticides on peanut.

o Methodology:
o Establish field plots of peanuts.

o Design treatments to include Prohexadione-Ca applied alone, in combination with various
agrichemicals (e.g., acifluorfen, bentazon, pyridate, sethoxydim, clethodim), and the
agrichemicals applied alone. Include an untreated control.

o Apply the first set of treatments when peanut vines reach 50% row closure.

o Apply a second application of Prohexadione-Ca alone to a designated group 2 weeks
after the first application.

o Visually assess peanut injury at regular intervals after treatment.

o Measure row visibility and main stem height to determine the efficacy of Prohexadione-
Ca.

o Evaluate weed control for herbicide tank mixes.
o At the end of the season, harvest the peanuts and measure pod yield.

o Statistically analyze the data to determine any synergistic or antagonistic interactions.
Source: Adapted from research on peanut.
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Visualizations

GA20 (inactive) Binds to

»| i
.| GA 3-beta-hydroxylase Catalyzes conversion g GAl (active) Promotes Stem Elongation
Prohexadione-Ca Inhibits

Click to download full resolution via product page

Caption: Prohexadione-Ca inhibits the enzyme GA 3-beta-hydroxylase, blocking the
conversion of inactive GA20 to active GA1, thus reducing stem elongation.
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Caption: A generalized workflow for evaluating the efficacy of Prohexadione-Ca when tank-
mixed with another plant growth regulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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